(10R)-3,4,16-trimethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaene-5,17-diol
(10R)-3,4,16-trimethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaene-5,17-diol
Floramultine is an isoquinoline alkaloid that has been found in C. speciosum. It inhibits butyrylcholinesterase (BChE) and acetylcholinesterase (AChE; Kis = 23.44 and 151.3 µM, respectively).
Bechuanine is a natural product found in Iphigenia oliveri, Iphigenia indica, and Iphigenia pallida with data available.
Bechuanine is a natural product found in Iphigenia oliveri, Iphigenia indica, and Iphigenia pallida with data available.
Brand Name:
Vulcanchem
CAS No.:
1354-66-1
VCID:
VC20946013
InChI:
InChI=1S/C21H25NO5/c1-22-8-7-12-10-15(25-2)19(24)18-16(12)13(22)6-5-11-9-14(23)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3/t13-/m1/s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CCC4=CC(=C(C(=C43)OC)OC)O)O)OC
Molecular Formula:
C21H25NO5
Molecular Weight:
371.4 g/mol
(10R)-3,4,16-trimethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaene-5,17-diol
CAS No.: 1354-66-1
Cat. No.: VC20946013
Molecular Formula: C21H25NO5
Molecular Weight: 371.4 g/mol
* For research use only. Not for human or veterinary use.
![(10R)-3,4,16-trimethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaene-5,17-diol - 1354-66-1](/images/no_structure.jpg)
Specification
| Description | Floramultine is an isoquinoline alkaloid that has been found in C. speciosum. It inhibits butyrylcholinesterase (BChE) and acetylcholinesterase (AChE; Kis = 23.44 and 151.3 µM, respectively). Bechuanine is a natural product found in Iphigenia oliveri, Iphigenia indica, and Iphigenia pallida with data available. |
|---|---|
| CAS No. | 1354-66-1 |
| Molecular Formula | C21H25NO5 |
| Molecular Weight | 371.4 g/mol |
| IUPAC Name | (10R)-3,4,16-trimethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaene-5,17-diol |
| Standard InChI | InChI=1S/C21H25NO5/c1-22-8-7-12-10-15(25-2)19(24)18-16(12)13(22)6-5-11-9-14(23)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3/t13-/m1/s1 |
| Standard InChI Key | MITMOIGRCVEHJP-CYBMUJFWSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@H]1CCC4=CC(=C(C(=C43)OC)OC)O)O)OC |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CCC4=CC(=C(C(=C43)OC)OC)O)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CCC4=CC(=C(C(=C43)OC)OC)O)O)OC |
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